(E)-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C15H9F2N3O2S/c16-9-3-5-11(12(17)8-9)14-19-20-15(22-14)18-13(21)6-4-10-2-1-7-23-10/h1-8H,(H,18,20,21)/b6-4+
• InChI Key: XNZFOQJPBOKBRV-GQCTYLIASA-N
• Canonical SMILES: C1=CSC(=C1)C=CC(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)F)F
• Isomeric SMILES: C1=CSC(=C1)/C=C/C(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H9F2N3O2S
• Molecular Weight: 333.3 g/mol

Description

(E)-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)-3-(thiophen-2-yl)acrylamide, also known as DFOA, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. DFOA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Crystal Structure Analysis

The compound has been analyzed for its crystal structure. The crystallography study revealed that it crystallizes in the monoclinic space group P21/n and the crystal structure is stabilized by various hydrogen bonds and π···π interactions between the rings (Sharma et al., 2016).

Spectral-Luminescent Properties

The spectral-luminescent properties of related 1,3,4-oxadiazole derivatives have been studied. These compounds exhibit blue-violet luminescence, indicating potential applications in the field of optoelectronics and photonics (Mikhailov et al., 2018).

Anticancer Activity

Derivatives of 1,3,4-oxadiazoles have shown significant anticancer activity against various cancer cell lines, indicating the potential of these compounds in developing anticancer therapies (Ravinaik et al., 2021).

Photophysical Properties for Optoelectronic Applications

Studies on the photophysical properties of thiophene substituted 1,3,4-oxadiazole derivatives suggest their potential role in photonic, sensor, and optoelectronic devices. The molecules exhibit interesting properties like high dipole moments in the excited state and favorable HOMO-LUMO energy gaps (Naik et al., 2019).

Antimicrobial and Antioxidant Activities

Some derivatives of 1,3,4-oxadiazoles have shown promising antibacterial and antioxidant activities, suggesting their potential use in developing new antimicrobial agents (Karanth et al., 2019).